Cas no 93980-52-0 (Glycinamide, glycylglycyl-, monohydrochloride (9CI))

Glycinamide, glycylglycyl-, monohydrochloride (9CI) is a dipeptide derivative widely utilized in biochemical and pharmaceutical research. This compound serves as a valuable intermediate in peptide synthesis, offering high purity and stability due to its hydrochloride salt form. Its well-defined structure makes it suitable for studies involving enzyme substrates, metabolic pathways, and drug development. The monohydrochloride form enhances solubility in aqueous solutions, facilitating experimental handling. Researchers appreciate its consistent performance in solid-phase peptide synthesis (SPPS) and its role in exploring bioactive peptide analogs. Its compatibility with standard coupling reagents further underscores its utility in synthetic chemistry applications.

Glycinamide, glycylglycyl-, monohydrochloride (9CI) structure

93980-52-0 structure

Product Name:Glycinamide, glycylglycyl-, monohydrochloride (9CI)

CAS No:93980-52-0

MF:C₆H₁₃ClN₄O₃

MW:224.645419836044

MDL:MFCD00237928

CID:5234444

Update Time:2026-03-08

Glycinamide, glycylglycyl-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

- Glycinamide, glycylglycyl-, monohydrochloride (9CI)
- MDL： MFCD00237928
- Inchi： 1S/C6H12N4O3.ClH/c7-1-5(12)10-3-6(13)9-2-4(8)11;/h1-3,7H2,(H2,8,11)(H,9,13)(H,10,12);1H
- InChI Key： STKDNPSTDGMVNC-UHFFFAOYSA-N
- SMILES： C(=O)(NCC(=O)N)CNC(=O)CN.Cl

Glycinamide, glycylglycyl-, monohydrochloride (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB477321-1 g	H-Gly-Gly-Gly-NH2 HCl; .	93980-52-0		1g	€752.00	2023-03-10
abcr	AB477321-1g	H-Gly-Gly-Gly-NH2 HCl; .	93980-52-0		1g	€963.80	2025-04-15

Glycinamide, glycylglycyl-, monohydrochloride (9CI) Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Related Categories

Additional information on Glycinamide, glycylglycyl-, monohydrochloride (9CI)

Recent Advances in the Study of Glycinamide, glycylglycyl-, monohydrochloride (9CI) (CAS: 93980-52-0)

Glycinamide, glycylglycyl-, monohydrochloride (9CI) (CAS: 93980-52-0) is a dipeptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as Gly-Gly-NH2·HCl, serves as a crucial building block in peptide synthesis and has potential applications in drug development, particularly in the design of peptide-based therapeutics. Recent studies have explored its biochemical properties, synthetic pathways, and therapeutic potential, shedding light on its role in modern medicine.

One of the key areas of research involving Glycinamide, glycylglycyl-, monohydrochloride (9CI) is its use as a precursor in the synthesis of more complex peptides. A 2023 study published in the Journal of Peptide Science demonstrated its efficacy in solid-phase peptide synthesis (SPPS), where it was used to improve yield and purity in the production of therapeutic peptides. The study highlighted the compound's stability under various reaction conditions, making it a versatile reagent for pharmaceutical applications.

In addition to its synthetic utility, Glycinamide, glycylglycyl-, monohydrochloride (9CI) has been investigated for its potential biological activities. A recent preprint on bioRxiv reported its interaction with specific enzymes involved in peptide metabolism, suggesting possible applications in enzyme inhibition therapies. The study utilized molecular docking simulations and in vitro assays to characterize these interactions, providing a foundation for future drug discovery efforts.

Another notable development is the exploration of this compound in the context of neurodegenerative diseases. Research published in Neurochemical Research in early 2024 examined its neuroprotective effects in cell culture models of Alzheimer's disease. The findings indicated that Glycinamide, glycylglycyl-, monohydrochloride (9CI) could mitigate oxidative stress and reduce amyloid-beta aggregation, two hallmark features of the disease. These results open new avenues for the development of peptide-based neuroprotective agents.

From a chemical perspective, advancements in the synthesis and purification of Glycinamide, glycylglycyl-, monohydrochloride (9CI) have also been reported. A 2023 patent application detailed an optimized synthetic route that enhances scalability and reduces production costs, addressing a critical challenge in the commercialization of peptide-based drugs. This innovation is expected to facilitate broader adoption of the compound in industrial and research settings.

In conclusion, Glycinamide, glycylglycyl-, monohydrochloride (9CI) (CAS: 93980-52-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and neuroprotection underscore its versatility and potential as a therapeutic agent. Ongoing research and technological advancements are likely to further expand its utility, making it a valuable tool in the development of next-generation pharmaceuticals.